2(1H)-Pyrimidinimine, 1-[2-(2-bromophenyl)ethyl]-

• CAS No.: 58061-90-8
• Molecular Formula: C12H12BrN3
• Molecular Weight: 278.15 g/mol
• IUPAC Name: 1-[2-(2-bromophenyl)ethyl]pyrimidin-2-imine
• InChI: InChI=1S/C12H12BrN3/c13-11-5-2-1-4-10(11)6-9-16-8-3-7-15-12(16)14/h1-5,7-8,14H,6,9H2
• InChI Key: QUVOJHPTHMRJQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CCN2C=CC=NC2=N)Br

Description

2(1H)-Pyrimidinimine, 1-[2-(2-bromophenyl)ethyl]- is a useful research compound. Its molecular formula is C12H12BrN3 and its molecular weight is 278.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3.3 g of sodium methoxide in 120 ml of anhydrous methanol is added 10.8 g of 2-amino-1-(o-bromophenethyl)pyrimidinium bromide, prepared as described in example 1 (G). The solution is stirred under nitrogen for 2 hours and then heated under reflux for 5 hours. The solvent is removed in vacuo and the residue is treated with 200 ml of anhydrous ether. The ether solution is washed, dried, and concentrated in vacuo to give about 6.8 g of yellow solid. This is recrystallized from hexane to give the name product, mp about 97°-98°.